Cas no 147024-36-0 (2,4-Cyclohexadien-1-one, 2,4-bis(1,1-dimethylethyl)-6-(phenylimino)-)

• Product Name: 2,4-Cyclohexadien-1-one, 2,4-bis(1,1-dimethylethyl)-6-(phenylimino)-
• CAS No: 147024-36-0
• MF: C₂₀H₂₅NO
• MW: 295.418605566025
• CID: 2778242
• PubChem ID: 10995881
• Update Time: 2025-04-21

2,4-Cyclohexadien-1-one, 2,4-bis(1,1-dimethylethyl)-6-(phenylimino)- Chemical and Physical Properties

Names and Identifiers

• 2,4-Cyclohexadien-1-one, 2,4-bis(1,1-dimethylethyl)-6-(phenylimino)-
• 147024-36-0
• DTXSID00451119

• Inchi： 1S/C20H25NO/c1-19(2,3)14-12-16(20(4,5)6)18(22)17(13-14)21-15-10-8-7-9-11-15/h7-13H,1-6H3/b21-17+
• InChI Key： QJFGFKMTUWBTJU-HEHNFIMWSA-N
• SMILES： O=C1/C(/C=C(C=C1C(C)(C)C)C(C)(C)C)=N/C1C=CC=CC=1

Computed Properties

• Exact Mass: 295.193614421Da
• Monoisotopic Mass: 295.193614421Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 529
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.1
• Topological Polar Surface Area: 29.4Ų